2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide
Overview
Description
2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide, also known as CAC, is a chemical compound that has been extensively studied for its potential applications in scientific research. CAC is a member of the hydrazinecarbothioamide family, which has been shown to exhibit a range of biological activities, including antitumor and antiviral properties. In
Mechanism of Action
The mechanism of action of 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This leads to the accumulation of DNA damage and ultimately, cell death. 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its antitumor and antiviral properties, 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide has been shown to have a range of biochemical and physiological effects. Studies have shown that 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide can induce oxidative stress and disrupt mitochondrial function in cancer cells. 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been shown to inhibit the activity of enzymes involved in inflammation, suggesting that it may have potential as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. This makes it a safer option for researchers working with cell lines and animal models. However, one of the limitations of using 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several areas of future research that could be explored with 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide. One potential direction is to investigate the mechanisms underlying its antitumor and antiviral properties in more detail. This could involve studying the effects of 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide on specific enzymes and pathways involved in DNA synthesis and repair, as well as the mechanisms underlying its induction of apoptosis. Another potential direction is to explore the potential of 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide as an anti-inflammatory agent, particularly in the context of chronic inflammatory conditions such as arthritis. Finally, further research could be conducted to develop more effective methods for administering 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide in lab experiments, such as developing novel formulations or delivery systems.
Synthesis Methods
The synthesis of 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide is a multi-step process that involves the reaction of 4-chlorophenol with acetic anhydride to form 4-chloroacetophenone. The resulting compound is then reacted with thiosemicarbazide to form 4-chloroacetophenone thiosemicarbazone. Finally, the thiosemicarbazone is reacted with methyl iodide to form 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide.
Scientific Research Applications
2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide has been shown to exhibit a range of biological activities that make it a promising candidate for scientific research. One of the most significant applications of 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide is its potential as an antitumor agent. Studies have shown that 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide can inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer. 2-[(4-chlorophenoxy)acetyl]-N-methylhydrazinecarbothioamide has also been shown to have antiviral properties, inhibiting the replication of viruses such as herpes simplex virus and human cytomegalovirus.
properties
IUPAC Name |
1-[[2-(4-chlorophenoxy)acetyl]amino]-3-methylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3O2S/c1-12-10(17)14-13-9(15)6-16-8-4-2-7(11)3-5-8/h2-5H,6H2,1H3,(H,13,15)(H2,12,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVDGUAQFZYHVHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)COC1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701158132 | |
Record name | 2-(4-Chlorophenoxy)acetic acid 2-[(methylamino)thioxomethyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701158132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
588687-49-4 | |
Record name | 2-(4-Chlorophenoxy)acetic acid 2-[(methylamino)thioxomethyl]hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=588687-49-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Chlorophenoxy)acetic acid 2-[(methylamino)thioxomethyl]hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701158132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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